N-(4-methoxybenzyl)-N'-(3-methoxyphenyl)ethanediamide
Overview
Description
N-(4-methoxybenzyl)-N'-(3-methoxyphenyl)ethanediamide is a chemical compound that belongs to the class of benzamide derivatives. It is also known as "Bis(4-methoxybenzyl)-(3-methoxyphenyl)-ethylenediamine" or "MMB-4". This compound has been studied for its potential use in various scientific research applications due to its interesting biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(4-methoxybenzyl)-N'-(3-methoxyphenyl)ethanediamide is not fully understood. However, it is believed to act by inhibiting the proliferation of cancer cells and inducing apoptosis (programmed cell death) in these cells.
Biochemical and Physiological Effects:
In addition to its anti-tumor activity, N-(4-methoxybenzyl)-N'-(3-methoxyphenyl)ethanediamide has been shown to have other interesting biochemical and physiological effects. For example, studies have shown that this compound has anti-inflammatory activity and can reduce the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-methoxybenzyl)-N'-(3-methoxyphenyl)ethanediamide in lab experiments is its potential as a novel anti-cancer agent. However, one limitation is that further studies are needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on N-(4-methoxybenzyl)-N'-(3-methoxyphenyl)ethanediamide. One direction is to study its potential use in combination with other anti-cancer agents to enhance its anti-tumor activity. Another direction is to investigate its potential use in other diseases, such as inflammatory disorders. Further studies are also needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of N-(4-methoxybenzyl)-N'-(3-methoxyphenyl)ethanediamide involves the reaction of 4-methoxybenzylamine with 3-methoxybenzaldehyde in the presence of ethylenediamine and acetic acid. The reaction takes place under reflux conditions for several hours, followed by purification using column chromatography.
Scientific Research Applications
N-(4-methoxybenzyl)-N'-(3-methoxyphenyl)ethanediamide has been studied for its potential use in various scientific research applications. One such application is in the field of cancer research. Studies have shown that this compound has anti-tumor activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer.
properties
IUPAC Name |
N'-(3-methoxyphenyl)-N-[(4-methoxyphenyl)methyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4/c1-22-14-8-6-12(7-9-14)11-18-16(20)17(21)19-13-4-3-5-15(10-13)23-2/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BIAGSHODHCXBSK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC(=CC=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4-ethyl-5-{[(2-fluorobenzyl)thio]methyl}-4H-1,2,4-triazol-3-yl)thio]-N-(2-methoxyphenyl)acetamide](/img/structure/B5057192.png)
![N-(2-chlorophenyl)-N'-[3-(4-morpholinyl)propyl]ethanediamide](/img/structure/B5057223.png)
![4-{[1-(4-bromo-3-methylphenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}benzoic acid](/img/structure/B5057228.png)
![N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]-2-fluorobenzamide](/img/structure/B5057245.png)
![2,4-dichloro-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]benzamide](/img/structure/B5057249.png)
![1-[(6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)methyl]-4-(2-fluorophenyl)piperazine](/img/structure/B5057253.png)
![5-[(sec-butylamino)methylene]-1-mesityl-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B5057258.png)
methyl]phosphonate](/img/structure/B5057277.png)
![3-[3-({imino[2-(2-thienylmethylene)hydrazino]methyl}thio)-2,5-dioxo-1-pyrrolidinyl]benzoic acid](/img/structure/B5057280.png)
![17-(4-ethoxyphenyl)-1-methyl-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione](/img/structure/B5057297.png)